2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide

Specification

• CAS No.: 886927-86-2
• Molecular Formula: C14H12FN5OS2
• Molecular Weight: 349.4
• IUPAC Name: 2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide
• Standard InChI: InChI=1S/C14H12FN5OS2/c15-9-3-5-10(6-4-9)17-12(21)8-23-14-19-18-13(20(14)16)11-2-1-7-22-11/h1-7H,8,16H2,(H,17,21)
• Standard InChI Key: JKRBWZYGPUSSTD-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C2=NN=C(N2N)SCC(=O)NC3=CC=C(C=C3)F

Introduction

The compound 2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide is a complex organic molecule that combines elements of triazole and acetamide chemistry. It is part of a broader class of compounds known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. This article aims to provide a comprehensive overview of this compound, focusing on its synthesis, structural characteristics, and potential biological applications.

Synthesis of 2-{[4-Amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide

The synthesis of this compound typically involves several steps, starting with the preparation of the triazole core. The reaction may involve the use of thiophen-2-yl derivatives and amino groups to form the 4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl moiety. This is then coupled with a sulfanyl group and further reacted with N-(4-fluorophenyl)acetamide to form the final product. The synthesis often requires catalysts and specific solvents to achieve high yields and purity.

Structural Characteristics

The compound's structure is characterized by its triazole ring, which is substituted with a thiophen-2-yl group and an amino group. The sulfanyl linkage connects this moiety to the N-(4-fluorophenyl)acetamide part. The presence of fluorine in the phenyl ring can significantly affect the compound's biological activity and solubility.

Structural Element	Description
Triazole Ring	Central ring structure with nitrogen atoms
Thiophen-2-yl Group	Attached to the triazole ring, contributing to aromaticity
Amino Group	Attached to the triazole ring, enhancing reactivity
Sulfanyl Linkage	Connects the triazole moiety to the acetamide part
N-(4-Fluorophenyl)acetamide	Contributes to the compound's potential biological activity

Biological Activities

While specific data on 2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide is limited, compounds with similar structures have shown promising biological activities:

• Antimicrobial Activity: Triazole derivatives are known for their antimicrobial properties, which could be enhanced by the presence of the sulfanyl linkage and fluorophenyl group.

• Antioxidant Activity: The thiophen-2-yl group might contribute to antioxidant properties, as seen in similar compounds.

• Anticancer Potential: The combination of triazole and acetamide functionalities could provide anticancer activity, although specific studies are needed.

Research Findings and Future Directions

Given the potential biological activities of this compound, further research is warranted to explore its efficacy and safety. This includes in vitro and in vivo studies to assess its antimicrobial, antioxidant, and anticancer properties. Additionally, molecular docking studies could provide insights into its interaction with biological targets, guiding structural optimization for improved activity.